![molecular formula C7H14FNO2 B1485799 (3R,4S)-4-fluoro-N-(2-methoxyethyl)oxolan-3-amine CAS No. 2165468-13-1](/img/structure/B1485799.png)
(3R,4S)-4-fluoro-N-(2-methoxyethyl)oxolan-3-amine
Overview
Description
(3R,4S)-4-Fluoro-N-(2-methoxyethyl)oxolan-3-amine, also known as FMOX, is a synthetic compound that has been widely studied in recent years due to its potential applications in various areas, including medicinal chemistry, drug discovery, and laboratory experiments. This compound has been shown to possess several interesting properties, such as its ability to interact with various biological systems, its low toxicity, and its potential to be used as a drug target.
Scientific Research Applications
Fluorinated Compound Synthesis and Analysis
- Fluorinated compounds, such as (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane, serve as versatile reagents for the analysis of scalemic mixtures of amines, highlighting the critical role of fluorine in chiral resolution reagents. Such compounds react with a variety of α-chiral primary and secondary amines through regioselective ring-opening, demonstrating the utility of fluorine-containing reagents in organic synthesis and analysis (Rodríguez-Escrich et al., 2005).
Fluorine's Role in Organic Synthesis
- Fluorine substitution has been shown to significantly affect the reactivity and selectivity of organic compounds. For instance, the regioselective anodic methoxylation of N-(fluoroethyl)amines to introduce methoxy groups adjacent to fluoromethyl groups showcases the unique reactivity conferred by fluorine atoms in organic synthesis. This method provides a pathway to highly useful fluoroalkylated building blocks, which could be relevant for the synthesis and functionalization of similar fluorinated amines (Fuchigami & Ichikawa, 1994).
Medicinal Chemistry Applications
- Fluorinated compounds often exhibit unique biological activities. For example, selective dopamine D3 receptor ligands have been developed with significant selectivity over D2 receptors, indicating the potential of fluorinated amines in drug design and pharmacology. Such studies underscore the importance of fluorine in modulating the pharmacological profile of bioactive molecules (Banala et al., 2011).
Material Science and Catalysis
- The incorporation of fluorine into organic frameworks can also influence material properties and catalytic activity. For instance, manganese(II) complexes with fluorinated ligands have been studied for their structural characteristics and magnetic properties, suggesting applications in materials science and catalysis (Wu et al., 2004).
properties
IUPAC Name |
(3R,4S)-4-fluoro-N-(2-methoxyethyl)oxolan-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14FNO2/c1-10-3-2-9-7-5-11-4-6(7)8/h6-7,9H,2-5H2,1H3/t6-,7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPWCFVXHSFWEJA-RNFRBKRXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1COCC1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCCN[C@@H]1COC[C@H]1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.